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Compound of Interest

Compound Name: Propylamine hydrochloride

Cat. No.: B1584514 Get Quote

An In-depth Technical Guide on the Safety and Handling of Propylamine Hydrochloride

Introduction

Propylamine hydrochloride (CAS No. 556-53-6) is a chemical compound frequently utilized

as a pharmaceutical intermediate and a building block in organic synthesis.[1] Given its

application in research and development, a thorough understanding of its safety profile and

proper handling procedures is paramount for the protection of laboratory personnel. This guide

provides a comprehensive overview of the hazards, handling, storage, and emergency

protocols associated with propylamine hydrochloride, tailored for researchers, scientists, and

drug development professionals.

Hazard Identification and Classification
Propylamine hydrochloride is classified as a hazardous substance. The primary routes of

exposure are ingestion, skin contact, eye contact, and inhalation. It is crucial to understand its

classification under the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS) to appreciate the potential risks.

GHS Classification Summary:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[2][3]
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Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[2][3]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[2][3]

The following diagram illustrates the logical flow of hazard identification based on the GHS

classifications.

Propylamine Hydrochloride Hazard Profile
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Caption: GHS hazard classification for propylamine hydrochloride.

Physical and Chemical Properties
A summary of the key physical and chemical properties of propylamine hydrochloride is

presented below for easy reference.
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Property Value Reference(s)

Chemical Name 1-Propanamine, hydrochloride [2][3]

Synonyms
n-Propylamine hydrochloride,

Propylammonium chloride
[1][4]

CAS Number 556-53-6 [1]

Molecular Formula C₃H₁₀ClN [1]

Molecular Weight 95.57 g/mol [1][2]

Appearance
White to slightly beige

crystalline powder
[1][4]

Melting Point 160-162 °C [1][4]

pH
4.5 - 6.5 (50 g/L solution at

25°C)
[1][4]

Water Solubility Soluble [4]

Toxicological Data
While specific toxicological studies for propylamine hydrochloride are not extensively

detailed in publicly available literature, the toxicity of the parent compound, n-propylamine,

provides critical insight into the potential hazards. This data informs the safety precautions

required for the hydrochloride salt.
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Metric Species Route Value Reference(s)

LD₅₀ Rat Oral 370 mg/kg [5][6]

LD₅₀ Rabbit Dermal 400 - 560 mg/kg [5][7][8]

LC₅₀ Rat Inhalation
2310 ppm / 4

hours
[5]

LC₅₀ Mouse Inhalation
2500 mg/m³ / 2

hours
[5]

Eye Irritation Rabbit Draize Test 720 µg (Severe) [5]

Experimental Protocols
Detailed experimental protocols for the specific LD₅₀ and LC₅₀ values cited above are not

provided in the source safety data sheets. However, a generalized methodology for an acute

oral toxicity study (LD₅₀) according to OECD Guideline 423 is as follows:

Animal Selection: Healthy, young adult animals of a single sex (typically females) from a

standard laboratory strain are used.

Housing and Fasting: Animals are caged individually and fasted (food, but not water)

overnight before dosing.

Dose Administration: The test substance is administered in a single dose by gavage using a

stomach tube. Dosing is sequential, typically starting with a dose expected to be moderately

toxic.

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, respiration, behavior), and body weight changes for at least 14 days.

Necropsy: All animals (those that die during the test and survivors at the end) are subjected

to a gross necropsy.

Data Analysis: The LD₅₀ is determined based on the mortality observed across different dose

groups, providing a statistical estimate of the dose that would be lethal to 50% of the

animals.
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Safe Handling and Storage
Adherence to strict handling and storage protocols is essential to minimize exposure and

ensure a safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[3]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[3]

Avoid the formation of dust and aerosols.[3]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in the work area.[9]

Storage:

Store in a cool, dry, and well-ventilated place.[1][3]

Keep containers tightly closed to prevent moisture absorption, as the material is hygroscopic.

[1][3]

Store away from incompatible materials, such as strong oxidizing agents.[3]

The following diagram outlines a logical workflow for the safe handling and storage of

propylamine hydrochloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC221891000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC221891000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC221891000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC221891000&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1606.pdf
https://haihangchem.com/products/n-propylamine-hydrochloride-cas-556-53-6/
https://www.fishersci.com/store/msds?partNumber=AC221891000&countryCode=US&language=en
https://haihangchem.com/products/n-propylamine-hydrochloride-cas-556-53-6/
https://www.fishersci.com/store/msds?partNumber=AC221891000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC221891000&countryCode=US&language=en
https://www.benchchem.com/product/b1584514?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Storage Workflow

Handling Procedures

Storage Procedures
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Caption: Workflow for proper handling and storage procedures.

Emergency Procedures
In the event of an exposure, spill, or fire, immediate and appropriate action is critical.
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First Aid Measures
Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Seek immediate medical attention.[3]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation occurs, get medical advice/attention.[3]

Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing. If you feel unwell, call a poison center or doctor.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3]

The diagram below illustrates the appropriate first aid response to various types of exposure.

Eye Contact

Skin Contact

Inhalation

Ingestion

Exposure
Occurs

Rinse with water
for at least 15 minutes

Remove contaminated clothing

Move to fresh air

Rinse mouth

Seek immediate
medical attention

Wash with soap and water
for at least 15 minutes

Get medical attention
if irritation persists

Keep at rest Call a doctor
if unwell

Do NOT induce vomiting Seek immediate
medical attention

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC221891000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC221891000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC221891000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC221891000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: First aid response workflow for different exposure routes.

Firefighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[3]

Specific Hazards: Thermal decomposition can release irritating and toxic gases and vapors,

including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), and

hydrogen chloride gas.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Accidental Release Measures
In case of a spill, follow these procedures to mitigate the hazard.
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Spill Detected

Wear Appropriate PPE
(Respirator, Gloves, Goggles)

Ensure Adequate Ventilation

Contain the Spill

Sweep up solid material
Avoid creating dust

Place in suitable, closed
containers for disposal

Clean the spill area

Spill Response Complete

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to a spill.

Personal Protective Equipment (PPE)
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The use of appropriate PPE is a critical barrier against exposure.

Eye/Face Protection: Wear tight-sealing safety goggles. A face shield may be appropriate for

larger quantities or when there is a risk of splashing.[10]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[3][10]

Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH/MSHA-

approved respirator.[10]

Workplace Facilities: Ensure that eyewash stations and safety showers are close to the

workstation location.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Propylamine hydrochloride safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584514#propylamine-hydrochloride-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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